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Compound of Interest

Compound Name: Schisanlignone D

Cat. No.: B1631937

For Researchers, Scientists, and Drug Development Professionals

Introduction

Schisanlignone D is a lignan compound that has been identified and isolated from Schisandra
viridis[1][2][3][4]. Lignans, a major class of phytoestrogens, are polyphenolic compounds widely
found in plants and are known for a variety of biological activities. While the genus Schisandra
is a rich source of bioactive lignans with demonstrated anti-inflammatory, neuroprotective, and
anticancer properties, specific pharmacological data for Schisanlignone D is notably scarce in
publicly available scientific literature. This guide aims to provide a comprehensive overview of
the current knowledge on Schisanlignone D, while also highlighting the significant gaps in the
research landscape.

Chemical and Physical Properties

Property Value Reference
Chemical Formula C22H2207 [1]
Molecular Weight 398.41 g/mol [1]

CAS Number 144606-84-8 [1][5][6]
Source Schisandra viridis [1112]131[4]
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Pharmacological Activities: State of Research

Despite the well-documented pharmacological effects of other lignans from the Schisandra
species, detailed studies on the anti-inflammatory, neuroprotective, and anticancer activities of
Schisanlignone D are not available in the current body of scientific literature. The compound is
listed in several chemical and compound library databases for research purposes, suggesting
its potential for biological activity screening[7]. However, published studies with quantitative
data, such as IC50 or EC50 values, and detailed experimental protocols specifically for
Schisanlignone D are absent.

Gaps in Current Knowledge and Future Directions

The lack of specific pharmacological data for Schisanlignone D presents a significant
research opportunity. Future investigations should focus on:

In vitro screening: Evaluating the cytotoxic effects of Schisanlignone D against a panel of
cancer cell lines to determine its potential as an anticancer agent.

o Anti-inflammatory assays: Investigating the ability of Schisanlignone D to modulate key
inflammatory pathways, for example, by measuring its effect on the production of
inflammatory cytokines (e.g., TNF-a, IL-6) in lipopolysaccharide (LPS)-stimulated
macrophages.

o Neuroprotective studies: Assessing the potential of Schisanlignone D to protect neuronal
cells from oxidative stress or excitotoxicity in relevant in vitro models.

e Mechanism of action studies: Should any significant biological activity be identified,
subsequent research should aim to elucidate the underlying molecular mechanisms and
signaling pathways.

Experimental Protocols

As there are no specific published studies on the pharmacological activities of Schisanlignone
D, detailed experimental protocols for this compound cannot be provided. However,
researchers can adapt established protocols for testing the anti-inflammatory, neuroprotective,
and anticancer activities of other related lignans.
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General Workflow for Pharmacological Profiling:
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Caption: A generalized workflow for the pharmacological profiling of a novel natural compound
like Schisanlignone D.

Conclusion

Schisanlignone D remains a largely uncharacterized lignan from Schisandra viridis. While its
chemical structure is known, its pharmacological profile is yet to be determined. The rich
therapeutic potential of other lignans from the same genus suggests that Schisanlignone D is
a promising candidate for future drug discovery and development efforts. This guide
underscores the critical need for further research to unlock the potential therapeutic
applications of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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